(E)-2-(4-chlorophenyl)sulfonyl-3-[3-methoxy-2-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]prop-2-enenitrile

• IUPAC Name: (E)-2-(4-chlorophenyl)sulfonyl-3-[3-methoxy-2-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]prop-2-enenitrile
• InChI: InChI=1S/C22H14ClF3N2O4S/c1-31-19-4-2-3-14(21(19)32-20-10-5-15(13-28-20)22(24,25)26)11-18(12-27)33(29,30)17-8-6-16(23)7-9-17/h2-11,13H,1H3/b18-11+
• InChI Key: KRZLXRJDEKZMBY-WOJGMQOQSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC2=NC=C(C=C2)C(F)(F)F)C=C(C#N)S(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=CC=CC(=C1OC2=NC=C(C=C2)C(F)(F)F)/C=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H14ClF3N2O4S
• Molecular Weight: 494.9 g/mol

Description

(E)-2-(4-chlorophenyl)sulfonyl-3-[3-methoxy-2-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C22H14ClF3N2O4S and its molecular weight is 494.87. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(4-chlorophenyl)sulfonyl-3-[3-methoxy-2-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(4-chlorophenyl)sulfonyl-3-[3-methoxy-2-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemiluminescence and Molecular Structures

• Chemiluminescence Applications : Compounds with sulfonyl, sulfinyl, and sulfanyl substitutions have been explored for their base-induced chemiluminescence properties. Specifically, studies on sulfanyl-substituted bicyclic dioxetanes have shown that these compounds can emit light upon decomposition, indicating potential applications in chemiluminescence-based sensors and imaging technologies (Watanabe et al., 2010).

• Conformational and Molecular Structure Analysis : Research has also focused on the molecular and conformational structures of acrylonitrile derivatives, revealing their potential for strong π-π interactions in solid states. This suggests applications in materials science, particularly in developing new materials with specific optical properties (Percino et al., 2016).

Synthesis and Green Chemistry

• Synthetic Routes and Green Chemistry : Novel synthetic routes have been developed for producing compounds incorporating the sulfonyl group. These studies emphasize the importance of efficient synthesis methods that are also environmentally friendly, highlighting the role of green chemistry in the development of new chemical entities (Chhakra et al., 2019).

Photophysical Properties

• Photophysical Properties : Investigations into the photophysical properties of various compounds, including those related to the specified chemical structure, have been conducted to understand their light-absorbing and emitting capabilities. These studies are crucial for applications in photovoltaics, light-emitting diodes (LEDs), and as photosensitizers in medical therapies (Öncül et al., 2021).

Antimicrobial and Antiviral Activities

• Antimicrobial and Antiviral Activities : Research into the antimicrobial and antiviral activities of sulfonamide derivatives, including those with structural similarities to the compound , has shown promising results. These studies suggest potential applications in developing new antimicrobial and antiviral agents, which could contribute to the fight against infectious diseases (Chen et al., 2010).